Cas no 63980-31-4 (2-Naphthalenol, chloro-(9CI))

• Product Name: 2-Naphthalenol, chloro-(9CI)
• CAS No: 63980-31-4
• MF: C₁₀H₇ClO
• MW: 178.614981889725
• CID: 512162
• PubChem ID: 45944
• Update Time: 2025-04-19

2-Naphthalenol, chloro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, chloro-(9CI)

• Inchi： 1S/C10H7ClO/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6,12H
• InChI Key： BWVAMAOLWZGQDA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=C1)O

Computed Properties

• Exact Mass: 178.01861
• Monoisotopic Mass: 178.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives